Einecs 301-744-1

• CAS No.: 94042-78-1
• Molecular Formula: C24H29N3O3
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 2-[(E)-1-(4-methylphenyl)-3-pyrrolidin-1-ylprop-1-enyl]pyridine;(2S)-5-oxopyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C19H22N2.C5H7NO3/c1-16-7-9-17(10-8-16)18(19-6-2-3-12-20-19)11-15-21-13-4-5-14-21;7-4-2-1-3(6-4)5(8)9/h2-3,6-12H,4-5,13-15H2,1H3;3H,1-2H2,(H,6,7)(H,8,9)/b18-11+;/t;3-/m.0/s1
• InChI Key: WPVOVAIIYRLDTK-PHDZUTJZSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=C\CN2CCCC2)/C3=CC=CC=N3.C1CC(=O)N[C@@H]1C(=O)O
• Canonical SMILES: CC1=CC=C(C=C1)C(=CCN2CCCC2)C3=CC=CC=N3.C1CC(=O)NC1C(=O)O

Description

Einecs 301-744-1 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (Einecs). This inventory was created by the European Commission to catalog substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound’s specific properties and applications make it a subject of interest in various scientific fields.

Preparation Methods

The preparation of Einecs 301-744-1 involves several synthetic routes and reaction conditions. Industrial production methods typically include:

Synthetic Routes: The compound can be synthesized through a series of chemical reactions involving specific reagents and catalysts. The exact synthetic route depends on the desired purity and yield of the final product.

Reaction Conditions: The reactions are usually carried out under controlled temperature and pressure conditions to ensure optimal yield and purity. Common solvents and catalysts are used to facilitate the reactions.

Industrial Production: Large-scale production involves the use of industrial reactors and continuous processing techniques to produce the compound in bulk quantities. Quality control measures are implemented to ensure consistency and purity of the product.

Chemical Reactions Analysis

Einecs 301-744-1 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide. The major products formed from oxidation reactions depend on the specific structure of the compound.

Reduction: Reduction reactions involve the use of reducing agents like sodium borohydride or lithium aluminum hydride. These reactions typically result in the formation of reduced derivatives of the compound.

Substitution: Substitution reactions involve the replacement of one functional group with another. Common reagents used in these reactions include halogens, acids, and bases. The major products formed depend on the nature of the substituent and the reaction conditions.

Scientific Research Applications

Einecs 301-744-1 has a wide range of scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes. Its unique properties make it valuable for studying reaction mechanisms and developing new synthetic methodologies.

Biology: In biological research, this compound is used to study cellular processes and biochemical pathways. It can act as a probe or inhibitor in various biological assays.

Medicine: The compound has potential applications in drug development and therapeutic research. Its interactions with biological targets are studied to develop new treatments for diseases.

Industry: this compound is used in industrial processes, including the manufacture of specialty chemicals and materials. Its properties make it suitable for use in coatings, adhesives, and other industrial applications.

Mechanism of Action

The mechanism of action of Einecs 301-744-1 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity. This can result in changes in cellular processes and biochemical pathways. The exact mechanism depends on the specific structure and properties of the compound.

Comparison with Similar Compounds

Einecs 301-744-1 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include:

Einecs 203-770-8: This compound has similar chemical properties but differs in its specific applications and reactivity.

Einecs 234-985-5: Another compound with comparable properties, but with distinct industrial and research applications.

Einecs 239-934-0: This compound shares some chemical characteristics with this compound but is used in different scientific and industrial contexts.

The uniqueness of this compound lies in its specific chemical structure and the resulting properties that make it suitable for a wide range of applications in various fields.